Cas no 918625-68-0 (N-[6-(Propanoylamino)pyridin-2-yl]propanamide;dihydrate)

• Product Name: N-[6-(Propanoylamino)pyridin-2-yl]propanamide;dihydrate
• CAS No: 918625-68-0
• MF: C₁₁H₁₉N₃O₄
• MW: 257.286262750626
• CID: 772834
• Update Time: 2023-08-03

N-[6-(Propanoylamino)pyridin-2-yl]propanamide;dihydrate Chemical and Physical Properties

Names and Identifiers

• Propanamide, N,N'-2,6-pyridinediylbis-, hydrate (1:2)
• N-[6-(propanoylamino)pyridin-2-yl]propanamide,dihydrate
• N,N'-(Pyridine-2,6-diyl)dipropanamide--water (1/2)
• N-[6-(Propanoylamino)pyridin-2-yl]propanamide;dihydrate

• Inchi： 1S/C11H15N3O2.2H2O/c1-3-10(15)13-8-6-5-7-9(12-8)14-11(16)4-2;;/h5-7H,3-4H2,1-2H3,(H2,12,13,14,15,16);2*1H2
• InChI Key： CHWOXFFKMVXDPZ-UHFFFAOYSA-N
• SMILES： O=C(CC)NC1C=CC=C(N=1)NC(CC)=O.O.O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 232
• Topological Polar Surface Area: 73.1